Cas no 2138273-28-4 (3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one)

• Product Name: 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one
• CAS No: 2138273-28-4
• CID: 4641039
• PubChem ID: 137698644
• Update Time: 2025-05-26

3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one

Additional information on 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one

Compound CAS No 2138273-28-4: 3-(3-Amino-1H-Pyrazol-1-Yl)Pyrrolidin-2-One

The compound with CAS No 2138273-28-4, known as 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a pyrazole moiety. The pyrrolidinone ring, a five-membered lactam, is a common structural element in many bioactive compounds, while the pyrazole group adds versatility to the molecule's reactivity and potential applications.

Recent studies have highlighted the potential of 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one in various therapeutic areas. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The amino group on the pyrazole ring makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions such as nucleophilic additions, condensations, and cyclizations. These reactions are pivotal in drug discovery, where the ability to modify molecular structures is crucial for optimizing pharmacokinetic properties and bioavailability.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of antitumor agents. The pyrrolidinone core has been shown to exhibit significant cytotoxic activity against various cancer cell lines. By incorporating functional groups such as the pyrazole moiety, researchers can further enhance the compound's selectivity and efficacy. For example, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, making them strong candidates for anticancer drug development.

In addition to its therapeutic potential, CAS No 2138273-28-4 has also been investigated for its role in organic synthesis. The molecule's ability to undergo multiple transformations makes it an invaluable tool for constructing complex molecular architectures. For instance, the amino group on the pyrazole ring can be used to form imine bonds, enabling the construction of heterocyclic compounds with diverse functionalities. This versatility has led to its use in the synthesis of antiviral agents, where precise control over molecular structure is essential for achieving desired biological activities.

The synthesis of 3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrrolidinone ring through cyclization reactions involving amino acids or related precursors. The introduction of the pyrazole moiety is then achieved via nucleophilic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and scalable for industrial applications.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stability under different conditions. For instance, NMR spectroscopy has been instrumental in confirming the regiochemistry of the pyrazole substitution pattern, while mass spectrometry has enabled precise determination of molecular weight and fragmentation patterns.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Scientists are exploring its potential as a precursor for novel materials with applications in electronics and optoelectronics. The unique electronic properties imparted by the pyrrolidinone and pyrazole groups make this compound an attractive candidate for designing advanced materials with tailored optical and electrical properties.

In conclusion, CAS No 2138273-28-4, or 3-(3-amino-1H-pyrazol-1-yli)pyrrolidinon, stands at the intersection of chemistry and pharmacology as a versatile building block with immense potential. Its ability to participate in diverse chemical transformations combined with its promising biological activities positions it as a key player in future drug discovery efforts and material science innovations.